Cas no 139676-73-6 (Benzoic acid, 2-fluoro-4-iodo-, 4-methylheptyl ester)

• Product Name: Benzoic acid, 2-fluoro-4-iodo-, 4-methylheptyl ester
• CAS No: 139676-73-6
• MF: C₁₅H₂₀FIO₂
• MW: 378.220980644226
• CID: 1279163
• Update Time: 2024-08-04

Benzoic acid, 2-fluoro-4-iodo-, 4-methylheptyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-fluoro-4-iodo-, 4-methylheptyl ester

• Inchi： 1S/C15H20FIO2/c1-3-5-11(2)6-4-9-19-15(18)13-8-7-12(17)10-14(13)16/h7-8,10-11H,3-6,9H2,1-2H3
• InChI Key： SYCNLPWTNVWLLD-UHFFFAOYSA-N
• SMILES： C(OCCCC(C)CCC)(=O)C1=CC=C(I)C=C1F

Computed Properties

• Exact Mass: 378.0488

Experimental Properties

• Density: 1.403±0.06 g/cm3(Predicted)
• Boiling Point: 382.6±32.0 °C(Predicted)
• PSA: 26.3